SNS-032 (Tartrate)

• IUPAC Name: N-[5-[(5-tert-butyl-1,3-oxazol-2-yl)methylsulfanyl]-1,3-thiazol-2-yl]piperidine-4-carboxamide;2,3-dihydroxybutanedioic acid
• InChI: InChI=1S/2C17H24N4O2S2.C4H6O6/c2*1-17(2,3)12-8-19-13(23-12)10-24-14-9-20-16(25-14)21-15(22)11-4-6-18-7-5-11;5-1(3(7)8)2(6)4(9)10/h2*8-9,11,18H,4-7,10H2,1-3H3,(H,20,21,22);1-2,5-6H,(H,7,8)(H,9,10)
• InChI Key: VWFVZMKHYHIITN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN=C(O1)CSC2=CN=C(S2)NC(=O)C3CCNCC3.CC(C)(C)C1=CN=C(O1)CSC2=CN=C(S2)NC(=O)C3CCNCC3.C(C(C(=O)O)O)(C(=O)O)O
• Molecular Formula: C38H54N8O10S4
• Molecular Weight: 911.2 g/mol

Description

SNS-032 (Tartrate), also known as BMS-387032, is a potent and selective inhibitor of cyclin-dependent kinases (CDKs) 2, 7, and 9. These kinases play crucial roles in cell cycle regulation and transcription. By inhibiting these kinases, SNS-032 (Tartrate) can induce cell cycle arrest and apoptosis, making it a promising candidate for cancer therapy .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of SNS-032 (Tartrate) involves multiple steps, starting from commercially available starting materials. The key steps include the formation of the core structure, followed by functional group modifications to achieve the desired selectivity and potency. The reaction conditions typically involve the use of organic solvents, catalysts, and specific temperature and pressure conditions to optimize the yield and purity of the final product .

Industrial Production Methods

Industrial production of SNS-032 (Tartrate) follows similar synthetic routes but on a larger scale. The process is optimized for cost-effectiveness, scalability, and compliance with regulatory standards. This involves the use of large-scale reactors, continuous flow processes, and stringent quality control measures to ensure the consistency and safety of the final product .

Chemical Reactions Analysis

Types of Reactions

SNS-032 (Tartrate) undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: Involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: Involves the replacement of one functional group with another, often using nucleophiles or electrophiles

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Common reducing agents include sodium borohydride, lithium aluminum hydride, and hydrogen gas.

Substitution: Common reagents include halogens, alkylating agents, and acylating agents

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce ketones or carboxylic acids, while reduction reactions may yield alcohols or amines .

Scientific Research Applications

SNS-032 (Tartrate) has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study the role of CDKs in various biochemical pathways.

Biology: Employed in cell biology research to investigate cell cycle regulation and apoptosis.

Medicine: Explored as a potential therapeutic agent for cancer treatment, particularly in chronic lymphocytic leukemia and multiple myeloma.

Industry: Utilized in the development of new drugs and therapeutic strategies targeting CDKs .

Mechanism of Action

SNS-032 (Tartrate) exerts its effects by selectively inhibiting CDKs 2, 7, and 9. These kinases are involved in the regulation of the cell cycle and transcription. By inhibiting these kinases, SNS-032 (Tartrate) can induce cell cycle arrest and apoptosis. The molecular targets include the phosphorylation sites on the C-terminal domain of RNA polymerase II, which are critical for transcription initiation and elongation .

Comparison with Similar Compounds

Similar Compounds

Flavopiridol: A non-selective pan-CDK inhibitor that also targets CDKs involved in transcription and cell cycle regulation.

Roscovitine: A selective inhibitor of CDKs 1, 2, 5, 7, and 9, used in cancer research and therapy

Uniqueness of SNS-032 (Tartrate)

SNS-032 (Tartrate) is unique in its high selectivity and potency for CDKs 2, 7, and 9. This selectivity allows for more targeted inhibition of transcription and cell cycle progression, leading to more effective induction of apoptosis in cancer cells. Compared to flavopiridol and roscovitine, SNS-032 (Tartrate) has shown greater potency in inhibiting RNA synthesis and inducing apoptosis .